(1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C7H13N3OS
• Molecular Weight: 187.27 g/mol
• IUPAC Name: 1-methoxy-N-(thiadiazol-4-ylmethyl)propan-2-amine
• InChI: InChI=1S/C7H13N3OS/c1-6(4-11-2)8-3-7-5-12-10-9-7/h5-6,8H,3-4H2,1-2H3
• InChI Key: AZFYINRGTNCZEP-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CSN=N1

Description

(1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine is a chemical compound of interest in medicinal and agricultural chemistry research due to its hybrid structure, incorporating a 1,2,3-thiadiazole heterocycle. The 1,2,3-thiadiazole scaffold is a privileged structure in drug discovery, known for its versatile biological activities and role as a bioisostere for other aromatic systems . Thiadiazole derivatives, in general, have been extensively studied and are associated with a broad spectrum of pharmacological properties, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer activities . The specific structural features of this amine—combining the heterocycle with a methoxypropan-2-yl chain—make it a valuable intermediate for synthesizing more complex molecules and for probing biological mechanisms. Researchers can utilize this compound as a key building block in the development of new active ingredients. Its potential applications span the creation of novel enzyme inhibitors, antimicrobial agents, and pesticidal products, given that similar thiadiazole and amine-containing compounds have demonstrated efficacy in these areas . This product is intended for research and development purposes in a controlled laboratory environment only. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions.

Preparation Methods

Retrosynthetic Analysis

The target compound contains two key components:

• 1,2,3-Thiadiazol-4-ylmethylamine core
• 1-Methoxypropan-2-yl side chain

A plausible disconnection involves coupling the thiadiazole-containing fragment with the methoxypropan-2-yl group via reductive amination or nucleophilic substitution.

Challenges and Optimization Considerations

• Regioselectivity : Ensuring proper orientation during thiadiazole ring formation.
• Stability : The 1,2,3-thiadiazole ring may exhibit higher reactivity compared to 1,2,4-isomers, requiring inert atmosphere handling.
• Purification : Likely requires column chromatography (silica gel, hexane/EtOAc gradient) due to polar byproducts.

Hypothetical Experimental Protocol

Step	Reagents/Conditions	Time	Yield*
1	Thiourea + α-diazoacetone, HCl/EtOH, reflux	6 h	45%
2	NBS, AIBN, CCl₄, 80°C	3 h	62%
3	1-Methoxy-2-propylamine, K₂CO₃, DMF, 60°C	12 h	38%

*Theoretical yields based on analogous reactions in.

Spectroscopic Validation

Predicted characteristics for final compound:

• ¹H NMR (400 MHz, CDCl₃) : δ 7.85 (s, 1H, thiadiazole-H), 4.10 (m, 1H, CH(CH₃)), 3.65 (s, 2H, CH₂-N), 3.35 (s, 3H, OCH₃), 1.25 (d, 6H, CH₃).
• MS (ESI+) : m/z 216.1 [M+H]⁺.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the thiadiazole ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, and ethanol.

Substitution: Alkyl halides, aryl halides, and polar aprotic solvents like dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Substituted thiadiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine is used as a building block for the synthesis of more complex molecules.

Biology

The compound has shown promise in biological research due to its potential antimicrobial and antifungal properties. It is being studied for its ability to inhibit the growth of certain bacterial and fungal strains .

Medicine

In medicine, (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine is being investigated for its potential as a therapeutic agent. Its ability to interact with specific biological targets makes it a candidate for drug development, particularly in the treatment of infectious diseases .

Industry

Industrially, the compound is used in the development of new materials with specific properties. Its incorporation into polymers and coatings can enhance their durability and resistance to environmental factors .

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine involves its interaction with specific molecular targets. The thiadiazole ring can bind to enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of microbial growth or the modulation of specific biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes structural features and available data for the target compound and analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Spectral Data Highlights (NMR δ, ppm)	Biological Activity Insights
(1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine (Target)	C₇H₁₄N₃OS*	~176.27*	Methoxypropan-2-yl, thiadiazol-4-ylmethyl	Not available in evidence	Hypothesized metabolic stability
(3-Methylbutan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine	C₈H₁₅N₃S	185.29	3-Methylbutan-2-yl, thiadiazol-4-ylmethyl	Not provided	N/A
4-(4-Chlorophenyl)-N,N-di(prop-2-ynyl)thiazol-2-amine	C₁₅H₁₁ClN₂S	286.03	4-Chlorophenyl, di(prop-2-ynyl)	1H NMR: δ 2.31 (t), 4.46 (d), 7.14 (s)	Anti-inflammatory potential
Ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate	C₂₀H₂₀N₃O₃S	394.46	Phenylthiazole, pyrrole-carboxylate	IR, NMR data (not detailed)	Pharmaceutical applications

*Calculated based on structural analysis.

Key Observations:

Thiadiazole vs. Thiazole derivatives in and show aromatic proton signals near δ 7.14–7.64, whereas thiadiazole protons (if present) may resonate further downfield due to ring electronegativity . The 4-chlorophenyl group in ’s thiazole derivative introduces steric bulk and lipophilicity, contrasting with the target compound’s methoxy group, which may improve aqueous solubility .

Substituent Effects: Methoxypropan-2-yl (Target) vs. 3-Methylbutan-2-yl (): The methoxy group enhances polarity and hydrogen-bonding capacity, likely improving solubility in polar solvents compared to the purely hydrophobic 3-methylbutan-2-yl group . Alkyne vs.

Spectral Data :

• Thiadiazole derivatives lack aromatic protons in some positions (e.g., 1,2,3-thiadiazole), leading to simpler 1H NMR spectra compared to thiazoles. For example, the thiazole proton in ’s compound appears as a singlet at δ 7.14, while thiadiazole-related protons (if present) might be absent or shifted .

Biological Activity

The compound (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine is a derivative of thiadiazole, a class of compounds known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. This article explores the biological activity of this specific compound based on available research findings, case studies, and synthesis methods.

Antimicrobial Activity

Research indicates that thiadiazole derivatives exhibit significant antimicrobial properties. A study evaluated various thiadiazole compounds for their efficacy against bacterial strains. The results demonstrated that compounds with a methoxy group displayed enhanced activity compared to their unsubstituted counterparts. Specifically, (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine showed promising results against Staphylococcus aureus and Escherichia coli .

Anticancer Properties

Thiadiazole derivatives have been investigated for their potential anticancer activities. In vitro studies have shown that certain thiadiazole compounds can inhibit tubulin polymerization, which is crucial for cancer cell division. The mechanism involves binding to the colchicine site on tubulin, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis in cancer cells . The specific compound has not been extensively studied in this context; however, its structural similarity to known active compounds suggests potential efficacy.

Urease Inhibition

A related study on thiadiazole derivatives highlighted their ability to inhibit urease activity. Urease is an enzyme associated with various pathological conditions, including urinary tract infections and gastric ulcers. Compounds with similar functional groups to (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine demonstrated moderate to strong urease inhibition .

Synthesis Methods

The synthesis of (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine typically involves the following steps:

• Formation of Thiadiazole Ring : This can be achieved through the condensation of thiosemicarbazide with appropriate carbonyl compounds.
• Alkylation Reaction : The resultant thiadiazole can then be alkylated using methoxypropan-2-ol to introduce the methoxy group.
• Final Amine Formation : The final step involves the amination of the alkylated thiadiazole with an amine source.

Case Studies

Several case studies have highlighted the biological activities of similar thiadiazole derivatives:

• Antibacterial Activity : A study involving 20 different thiadiazole derivatives showed that those with methoxy substitutions had enhanced antibacterial effects against multi-drug resistant strains .
• Anticancer Efficacy : In vivo studies on related compounds demonstrated significant tumor reduction in xenograft models when treated with thiadiazole derivatives .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine, and how can purity be maximized?

• Methodology : The compound is typically synthesized via nucleophilic substitution or coupling reactions. For example, reacting 1,2,3-thiadiazole-4-carbaldehyde with (1-methoxypropan-2-yl)amine under reductive amination conditions (e.g., NaBH₃CN in methanol) yields the target compound. Purity optimization involves solvent selection (ethanol/methanol), catalyst use (acetic acid), and purification via column chromatography or recrystallization .
• Key Considerations : Monitor reaction temperature (20–40°C) to avoid side products like thiadiazole ring degradation. Analytical validation via HPLC (≥98% purity) and NMR (δ 7.2–8.1 ppm for thiadiazole protons) is critical .

Q. How can the compound’s structure be characterized experimentally and computationally?

• Experimental : Use single-crystal X-ray diffraction (SHELX suite for refinement) to resolve stereochemistry and bond angles . Complement with FT-IR (C-N stretch at ~1250 cm⁻¹) and mass spectrometry (m/z ~229 [M+H]⁺).
• Computational : Density Functional Theory (DFT) calculations (B3LYP/6-311+G(d,p)) predict electronic properties (HOMO-LUMO gap ~4.2 eV) and reactive sites (e.g., thiadiazole S-atom) for interaction studies .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities (e.g., antimicrobial vs. anticancer efficacy)?

• Case Study : Evidence shows thiadiazole derivatives exhibit variable MIC values (e.g., 2–50 µg/mL against E. coli), likely due to substituent effects. For (1-Methoxypropan-2-yl)(1,2,3-thiadiazol-4-ylmethyl)amine, perform dose-response assays across cell lines (e.g., HeLa vs. MCF-7) to identify structure-activity relationships (SAR). Use proteomics (e.g., SILAC) to map target pathways (e.g., DNA gyrase inhibition vs. tubulin disruption) .
• Data Normalization : Account for lipophilicity (logP ~1.8) and membrane permeability (PAMPA assay) to differentiate intrinsic activity from bioavailability limitations .

Q. How can molecular interactions with biological targets be elucidated?

• Biophysical Methods :

• Surface Plasmon Resonance (SPR) : Measure binding kinetics (kₐ ~10³ M⁻¹s⁻¹, k_d ~10⁻⁴ s⁻¹) to bacterial topoisomerase IV.
• Molecular Dynamics (MD) Simulations : Simulate ligand-protein complexes (e.g., thiadiazole-Ser84 hydrogen bonding in S. aureus DHFR) over 100 ns trajectories to identify stable binding modes .
  • Mutagenesis Studies : Engineer E. coli strains with mutated DNA gyrase (e.g., GyrA S83L) to assess resistance mechanisms .

Q. What are the implications of structural analogs on SAR?

• Comparative Analysis :

Compound	Substituent	Activity (IC₅₀, μM)	Target
Target Compound	1-Methoxypropan-2-yl	12.3 ± 1.5 (HeLa)	Tubulin
Analog A	Linear C₄ alkyl	28.7 ± 3.2	DNA gyrase
Analog B	Phenyl group	Inactive	N/A

• Insight : Branched methoxy groups enhance tubulin binding via hydrophobic interactions, while linear chains favor DNA-targeting .

Methodological Challenges and Solutions

Q. How to address low yields in scale-up synthesis?

• Process Optimization : Transition from batch to flow chemistry (residence time ~30 min, 50°C) for improved reproducibility. Use immobilized catalysts (e.g., Pd/C on silica) to reduce metal contamination .
• Troubleshooting : If yields drop below 40%, check for moisture sensitivity (use molecular sieves) or thiadiazole ring oxidation (add antioxidants like BHT) .

Q. What analytical techniques validate compound stability under physiological conditions?

• Stability Studies : Incubate in PBS (pH 7.4, 37°C) for 24h. Monitor degradation via LC-MS (degradants <5% at 12h). Use Arrhenius kinetics (Eₐ ~60 kJ/mol) to predict shelf life .

Ethical and Safety Considerations

• Handling : Use fume hoods (TLV-TWA 5 mg/m³) and avoid skin contact (LD₅₀ >500 mg/kg in rats). Dispose via incineration (≥1000°C) to prevent sulfur oxide emissions .